Cas no 103392-12-7 (5-methyl-3-phenylhexan-2-one)

5-methyl-3-phenylhexan-2-one structure
5-methyl-3-phenylhexan-2-one structure
Product Name:5-methyl-3-phenylhexan-2-one
CAS No:103392-12-7
MF:C13H18O
MW:190.281424045563
CID:1137202
PubChem ID:13156512
Update Time:2025-04-20

5-methyl-3-phenylhexan-2-one Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-3-phenylhexan-2-one
    • SureCN2120942
    • 2-Hexanone, 5-methyl-3-phenyl-
    • 5-methyl-3-phenyl-2-hexanone
    • 5-Methyl-3-phenyl-hexan-2-on
    • CTK0D8581
    • AGN-PC-00L72C
    • ACMC-20m68p
    • 5-methyl-3-phenyl-hexan-2-one
    • AKOS015814474
    • SureCN2120942; 2-Hexanone, 5-methyl-3-phenyl-; 5-methyl-3-phenyl-2-hexanone; 5-Methyl-3-phenyl-2-hexanone; 5-Methyl-3-phenyl-hexan-2-on; CTK0D8581; AGN-PC-00L72C; ACMC-20m68p; 5-methyl-3-phenyl-hexan-2-one; AKOS015814474;
    • DTXSID70522901
    • ZKEQCFAVZIDBCV-UHFFFAOYSA-N
    • SCHEMBL2120942
    • C5-Methyl-3-phenyl-2-hexanone
    • 103392-12-7
    • DA-16102
    • Inchi: 1S/C13H18O/c1-10(2)9-13(11(3)14)12-7-5-4-6-8-12/h4-8,10,13H,9H2,1-3H3
    • InChI Key: ZKEQCFAVZIDBCV-UHFFFAOYSA-N
    • SMILES: O=C(C)C(C1C=CC=CC=1)CC(C)C

Computed Properties

  • Exact Mass: 190.135765g/mol
  • Monoisotopic Mass: 190.135765g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 190.28g/mol
  • XLogP3: 3.3
  • Topological Polar Surface Area: 17.1Ų
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